Cas no 80073-32-1 (3-Isoxazolepropanoicacid, 5-methyl-)

3-Isoxazolepropanoic acid, 5-methyl-, is a heterocyclic organic compound featuring an isoxazole ring substituted with a methyl group at the 5-position and a propanoic acid side chain. This structure imparts unique reactivity and functional versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The isoxazole moiety contributes to its stability and potential bioactivity, while the carboxylic acid group allows for further derivatization. Its well-defined chemical properties facilitate precise modifications in drug discovery and material science applications. The compound is typically characterized by high purity and consistency, ensuring reliable performance in research and industrial processes.
3-Isoxazolepropanoicacid, 5-methyl- structure
80073-32-1 structure
Product Name:3-Isoxazolepropanoicacid, 5-methyl-
CAS No:80073-32-1
MF:C7H9NO3
MW:155.151262044907
CID:723571
PubChem ID:133360
Update Time:2025-10-22

3-Isoxazolepropanoicacid, 5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolepropanoicacid, 5-methyl-
    • 3-(5-methyl-1,2-oxazol-3-yl)propanoic acid
    • 3-Isoxazolepropanoicacid,5-methyl-(9CI)
    • 3-Methyl-5-isoxazolepropionic acid
    • 3-(5-methylisoxazol-3-yl)propanoic acid
    • 5-Methyl-3-isoxazolepropanoic acid
    • 3-Isoxazolepropanoic acid, 5-methyl-
    • 80073-32-1
    • AKOS022529441
    • 5-Methyl-3-isoxazolepropionic acid
    • MeIPA
    • DTXSID60230063
    • XSJUUJCTQWMNNG-UHFFFAOYSA-N
    • 3-(5-methylisoxazol-3-yl)propanoicacid
    • EN300-637493
    • Z1216839860
    • SCHEMBL9666458
    • 5(3)-Methyl-3(5)-isoxazolepropionic acid
    • Inchi: 1S/C7H9NO3/c1-5-4-6(8-11-5)2-3-7(9)10/h4H,2-3H2,1H3,(H,9,10)
    • InChI Key: XSJUUJCTQWMNNG-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(CCC(=O)O)=N1

Computed Properties

  • Exact Mass: 155.058243149g/mol
  • Monoisotopic Mass: 155.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.3Ų

3-Isoxazolepropanoicacid, 5-methyl- Pricemore >>

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